Cas no 27124-59-0 (Cyclohexanol,2-(2,5-dimethoxyphenyl)-, p-toluenesulfonate, trans- (8CI))

• Product Name: Cyclohexanol,2-(2,5-dimethoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
• CAS No: 27124-59-0
• MF: C₂₁H₂₆O₅S
• MW: 390.493145465851
• CID: 268842
• PubChem ID: 420795
• Update Time: 2025-04-19

Cyclohexanol,2-(2,5-dimethoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-(2,5-dimethoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
• [2-(2,5-dimethoxyphenyl)cyclohexyl] 4-methylbenzenesulfonate
• NSC127369
• 27124-59-0
• NSC-127369
• DTXSID80329524

• Inchi： 1S/C21H26O5S/c1-15-8-11-17(12-9-15)27(22,23)26-21-7-5-4-6-18(21)19-14-16(24-2)10-13-20(19)25-3/h8-14,18,21H,4-7H2,1-3H3
• InChI Key： BXWIIUJDWCXSIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCCC1C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 390.15018
• Monoisotopic Mass: 390.15009510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 61.83